Biotin-VAD-FMK

Specification

• Molecular Formula: C30H49FN6O8S
• Molecular Weight: 672.8 g/mol
• IUPAC Name: methyl (3S)-3-[[(2S)-2-[[(2S)-2-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoylamino]-3-methylbutanoyl]amino]propanoyl]amino]-5-fluoro-4-oxopentanoate
• Standard InChI: InChI=1S/C30H49FN6O8S/c1-17(2)26(29(43)33-18(3)28(42)34-19(21(38)15-31)14-25(41)45-4)36-24(40)12-6-5-9-13-32-23(39)11-8-7-10-22-27-20(16-46-22)35-30(44)37-27/h17-20,22,26-27H,5-16H2,1-4H3,(H,32,39)(H,33,43)(H,34,42)(H,36,40)(H2,35,37,44)/t18-,19-,20-,22-,26-,27-/m0/s1
• Standard InChI Key: MOQLQMKJGYKHCT-VRKQFSAKSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CC(=O)OC)C(=O)CF)NC(=O)[C@H](C(C)C)NC(=O)CCCCCNC(=O)CCCC[C@H]1[C@@H]2[C@H](CS1)NC(=O)N2
• SMILES: CC(C)C(C(=O)NC(C)C(=O)NC(CC(=O)OC)C(=O)CF)NC(=O)CCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2
• Canonical SMILES: CC(C)C(C(=O)NC(C)C(=O)NC(CC(=O)OC)C(=O)CF)NC(=O)CCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2

Introduction

Chemical and Structural Properties of Biotin-VAD-FMK

Molecular Composition

Biotin-VAD-FMK is a synthetic peptide with the IUPAC name methyl (3S,6S,9S)-3-(2-fluoroacetyl)-9-isopropyl-6-methyl-5,8,11,18-tetraoxo-22-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-4,7,10,17-tetraazadocosanoate. Its molecular formula is C₃₀H₄₉FN₆O₈S, with a molecular weight of 672.8 g/mol. The compound incorporates a fluoromethyl ketone (FMK) group, which facilitates irreversible binding to caspases, and a biotin tag for detection via streptavidin-based assays.

Table 1: Key Chemical Properties

Property	Value
CAS Number	1135688-15-1
Molecular Formula	C₃₀H₄₉FN₆O₈S
Molecular Weight	672.8 g/mol
Solubility	20 mM in DMSO
Storage Conditions	-20°C, desiccated
Cell Permeability	Yes (methyl ester derivative)

The methyl ester modification enhances cell permeability, allowing the compound to penetrate cellular membranes and label active caspases in intact cells.

Mechanism of Action: Irreversible Caspase Inhibition

Caspase Binding and Specificity

Biotin-VAD-FMK acts as a broad-spectrum caspase inhibitor, targeting caspases-1, -3, -4, -5, -6, -7, -8, -9, and -10. The FMK group forms a covalent bond with the catalytic cysteine residue in the caspase active site, irreversibly inactivating the enzyme. This mechanism was validated in TNFα/ActD-treated cell lysates, where Biotin-VAD-FMK inhibited >95% of caspase-3-like activity.

Applications in Biochemical Research

Identification of Active Caspases

Biotin-VAD-FMK is a cornerstone tool for detecting active caspases in cell lysates. After cellular uptake, it labels active caspases, which are then isolated via streptavidin pull-down assays and identified by immunoblotting or mass spectrometry. For example, Samraj et al. (2007) used Biotin-VAD-FMK to demonstrate caspase-2 activation in the absence of proteolytic cleavage, challenging earlier assumptions about caspase activation hierarchies.

Table 2: Key Research Applications

Application	Experimental Model	Key Finding
Caspase activation profiling	TNFα/ActD-treated cells	Inhibited 95% of caspase-3 activity
Caspase-2 activation mechanism	Jurkat T cells	Detected active caspase-2 without cleavage
PNGase inhibition studies	U373 astrocytoma cells	Biotinylated active MPng1
Caspase-independent apoptosis	IL-3-deprived cells	Serine proteases mediated PS exposure

Studying Caspase-Independent Pathways

While Biotin-VAD-FMK effectively inhibits caspases, research by Bröker et al. (2003) revealed that cells treated with ER stress inducers or deprived of IL-3 still exhibit apoptosis-like death (e.g., phosphatidylserine exposure, phagocytosis) via serine proteases. This underscores the importance of using Biotin-VAD-FMK in conjunction with serine protease inhibitors (e.g., Pefabloc) to fully block apoptotic phenotypes.

Pharmacokinetics and Stability

Cellular Uptake and Distribution

The methyl ester group enables Biotin-VAD-FMK to diffuse across cell membranes, where esterases hydrolyze it to the active carboxylic acid form. Its distribution is homogeneous in cytoplasmic and nuclear compartments, as shown in fluorescence tagging studies.

Comparative Analysis with Other Caspase Inhibitors

Biotin-VAD-FMK vs. Z-VAD-FMK

While both compounds are pan-caspase inhibitors, Biotin-VAD-FMK offers unique advantages:

Table 3: Inhibitor Comparison

Feature	Biotin-VAD-FMK	Z-VAD-FMK
Detection tag	Biotin (streptavidin-compatible)	None
Cell permeability	High (methyl ester)	Moderate
Secondary applications	PNGase inhibition studies	Limited to caspase studies
Cost (per 5 mg)	$1,938	$1,200 (estimated)